![molecular formula C8H18N2O B3056778 2-(Diisopropylamino)acetamide CAS No. 7409-50-9](/img/structure/B3056778.png)
2-(Diisopropylamino)acetamide
Overview
Description
2-(Diisopropylamino)acetamide is a useful research compound. Its molecular formula is C8H18N2O and its molecular weight is 158.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Drug Delivery Systems : A study retracted its findings on the influence of 2-(diisopropylamino)ethyl methacrylate in drug delivery systems, particularly focusing on acid-triggered hydrolysis of cyclic benzylidene acetals (Minjie Tang et al., 2015).
Synthesis and Characterization : Research has been conducted on synthesizing and characterizing new 2-(alkylamino)acetamides, contributing to the understanding of their structure and transformation processes (Teresa Mancilla et al., 2003).
Crystal and Molecular Structure Analysis : Studies have analyzed the crystal and molecular structure of related compounds, providing insights into their physical and chemical properties (L. K. Templeton et al., 1973).
Photocatalytic Applications : Research on graphene/titanium dioxide nanotubes indicates potential applications in environmental and pharmaceutical fields, such as the degradation of acetaminophen (Hong Tao et al., 2015).
Detection of Carbonyl Compounds : The development of fluorescent probes for detecting carbonyl compounds in environmental samples showcases another application area (S. Houdier et al., 2000).
Thrombin Inhibitor Research : Studies have explored the efficacy and pharmacokinetics of thrombin inhibitors based on acetamide peptidomimetic templates, indicating medical applications (P. Sanderson et al., 1998).
Investigation of Acetaminophen Mechanisms : Research into the mechanisms of drugs like acetaminophen, which has structural similarities, contributes to a broader understanding of acetamide derivatives (R. Botting, 2000).
Degradation of Pharmaceuticals : Studies have been conducted on amorphous Co(OH)2 nanocages as activators for boosting the degradation of pharmaceuticals like acetaminophen, relevant to environmental cleanup (Juanjuan Qi et al., 2020).
Advanced Oxidation Chemistry : Research into the advanced oxidation chemistry of paracetamol (acetaminophen) provides insights into degradation pathways and environmental impacts (Davide Vogna et al., 2002).
Synthesis of Functional Derivatives : The development of methods for synthesizing functional derivatives of compounds like [2-B10H9NH3]− has applications in fields like nuclear medicine (I. Sivaev et al., 2002).
Conversion to Bioactive Compounds : Studies on the conversion of acetaminophen to bioactive compounds like N-Acylphenolamine AM404 reveal important biochemical processes (E. Högestätt et al., 2005).
Properties
IUPAC Name |
2-[di(propan-2-yl)amino]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18N2O/c1-6(2)10(7(3)4)5-8(9)11/h6-7H,5H2,1-4H3,(H2,9,11) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFIFOOCUXZIENL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(CC(=O)N)C(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30224999 | |
Record name | Acetamide, 2-(diisopropylamino)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30224999 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
7409-50-9 | |
Record name | Acetamide, 2-(diisopropylamino)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007409509 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Acetamide, 2-(diisopropylamino)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30224999 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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